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Compound of Interest

Compound Name: Acid Green 40

cat. No.: B1173452

Technical Guide: Solubility of Acid Green 40

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Green 40. Due to the limited availability of direct quantitative solubility data for Acid Green 40,
this document also includes information on closely related compounds, namely Acid Green 25
and Fast Green FCF (C.I. 42053), to provide valuable comparative insights. The guide details
experimental protocols for solubility determination and presents a logical workflow for
assessing dye solubility.

Introduction to Acid Green 40

Acid Green 40, also known by its Colour Index name, C.I. 61570, is a synthetic anthraquinone
dye. Its chemical structure, characterized by the presence of sulfonate groups, suggests a
degree of water solubility. It is primarily used in the dyeing of wool, silk, and other protein fibers,
as well as in the coloration of various industrial products. Understanding its solubility in different
solvents is critical for its application in diverse formulations and for toxicological and
environmental fate studies.

Quantitative Solubility Data

Direct quantitative solubility data for Acid Green 40 is not readily available in the public domain.
However, data for structurally similar or functionally related dyes can provide useful
estimations.
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Data for Related Compounds

The following tables summarize the available quantitative and qualitative solubility data for Acid
Green 25 and Fast Green FCF.

Table 1: Quantitative Solubility of Related Dyes

Compound Solvent Solubility Temperature (°C)

Fast Green FCF (C.I.

Water 150 g/L 20
42053)
Acid Green 25 Acetone 0.2% (w/v) Not Specified
Acid Green 25 DMSO 5% (w/v) Not Specified
Fast Green FCF (C.I. »
Glycol 6% Not Specified
42053)
Fast Green FCF (C.1. -
Ethyl Alcohol 9%[1] Not Specified

42053)

Table 2: Qualitative Solubility of Acid Green 40 and Related Dyes
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Experimental Protocol: Determination of Dye
Solubility (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the saturation solubility
of a compound in a specific solvent.[7]

Materials

e Acid Green 40

e Solvent of interest (e.g., water, ethanol, DMSO)
e Volumetric flasks

o Erlenmeyer flasks with stoppers

¢ Analytical balance

o Constant temperature shaker bath

o Centrifuge

e Syringe filters (e.g., 0.45 pm PTFE or nylon)

e UV-Vis Spectrophotometer

Cuvettes

Procedure

o Preparation of a Saturated Solution: Add an excess amount of Acid Green 40 to a known
volume of the solvent in an Erlenmeyer flask. The excess solid should be clearly visible.

o Equilibration: Seal the flask and place it in a constant temperature shaker bath. Agitate the
mixture for a predetermined period (typically 24-72 hours) to ensure equilibrium is reached.

e Phase Separation:

o Remove the flask from the shaker bath and allow the undissolved solid to settle.
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o To separate the dissolved and undissolved portions, centrifuge an aliquot of the
suspension at a high speed.

o Carefully withdraw the supernatant using a syringe and filter it through a syringe filter to
remove any remaining solid particles.

e Quantification:

o Prepare a series of standard solutions of Acid Green 40 of known concentrations in the
same solvent.

o Measure the absorbance of the standard solutions and the filtered saturated solution using
a UV-Vis spectrophotometer at the wavelength of maximum absorbance (Amax) for Acid
Green 40.

o Construct a calibration curve by plotting absorbance versus concentration for the standard
solutions.

o Use the absorbance of the saturated solution and the calibration curve to determine the
concentration of Acid Green 40, which represents its solubility in that solvent at the
specified temperature.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Acid Green 40.
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Caption: Workflow for Solubility Determination.

This guide provides a foundational understanding of the solubility of Acid Green 40, leveraging
data from related compounds and outlining a standard experimental protocol. For precise
guantitative data, it is recommended to perform the described experimental procedure for Acid
Green 40 in the specific solvents of interest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

